4,6-Dimethyl-1,5-dioxaspiro[2.4]heptane-2-carbonitrile

• Molecular Formula: C8H11NO2
• Molecular Weight: 153.18 g/mol
• IUPAC Name: 5,7-dimethyl-1,6-dioxaspiro[2.4]heptane-2-carbonitrile
• InChI: InChI=1S/C8H11NO2/c1-5-3-8(6(2)10-5)7(4-9)11-8/h5-7H,3H2,1-2H3
• InChI Key: QLQOAFGQPIQAQD-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2(C(O1)C)C(O2)C#N

Description

4,6-Dimethyl-1,5-dioxaspiro[2.4]heptane-2-carbonitrile is a spirocyclic compound characterized by a nitrile group (-CN) at the 2-position and two methyl groups at the 4- and 6-positions of a 1,5-dioxaspiro[2.4]heptane scaffold.

Preparation Methods

The synthesis of 4,6-Dimethyl-1,5-dioxaspiro[2.4]heptane-2-carbonitrile can be achieved through several synthetic routes. One common method involves the reaction of appropriate starting materials under specific conditions to form the spirocyclic structure. The reaction typically requires the use of catalysts and controlled temperature conditions to ensure the desired product is obtained with high yield and purity .

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. These methods often include the use of continuous flow reactors and advanced purification techniques to ensure the final product meets the required specifications .

Chemical Reactions Analysis

4,6-Dimethyl-1,5-dioxaspiro[2.4]heptane-2-carbonitrile undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions .

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield corresponding carboxylic acids, while reduction reactions can produce alcohols or amines. Substitution reactions can lead to the formation of various derivatives with different functional groups .

Scientific Research Applications

4,6-Dimethyl-1,5-dioxaspiro[2.4]heptane-2-carbonitrile has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. Its unique spirocyclic structure makes it a valuable intermediate in the development of new materials and pharmaceuticals .

In biology, this compound is studied for its potential biological activity. Researchers investigate its interactions with various biological targets to understand its mechanism of action and potential therapeutic applications . In the industrial sector, it is used in the production of specialty chemicals and as a precursor for the synthesis of other valuable compounds .

Mechanism of Action

The mechanism of action of 4,6-Dimethyl-1,5-dioxaspiro[2.4]heptane-2-carbonitrile involves its interaction with specific molecular targets. These interactions can lead to various biological effects, depending on the nature of the target and the pathways involved. For example, the compound may bind to enzymes or receptors, modulating their activity and leading to downstream effects .

The exact molecular targets and pathways involved in its mechanism of action are subjects of ongoing research. Understanding these interactions is crucial for developing new therapeutic applications and optimizing the compound’s efficacy and safety .

Comparison with Similar Compounds

Structural Isomers and Positional Variants

4,4-Dimethyl-1,5-dioxaspiro[2.4]heptane-2-carbonitrile

• Key Differences : Methyl groups are at the 4,4-positions instead of 4,6. This positional isomerism affects steric interactions and NMR coupling constants.
• Spectral Data : Similar IR absorption for the nitrile group (~2220 cm⁻¹) is expected, but $ ^1 \text{H} $-NMR would show distinct methyl signals due to differing axial/equatorial orientations influenced by the spiro junction .

5,5-Dimethyl-1,6-dioxaspiro[2.4]heptane-2-carbonitrile

• Key Differences : The oxygen atoms are at the 1,6-positions (vs. 1,5 in the target compound), and methyl groups are at the 5,5-positions.
• Molecular Weight: 153.18 g/mol (C$8$H${11}$NO$_2$).
• Synthesis Challenges : Discontinued commercial availability () suggests synthetic complexity or instability .

Functional Group Variants

Methyl 7,7-dimethyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate

• Key Differences : Replaces the nitrile with a methyl ester (-COOCH$_3$).
• Molecular Weight : 186.21 g/mol (C$9$H${14}$O$_4$).
• Spectral Features : IR would show ester carbonyl absorption (~1700 cm⁻¹) instead of nitrile .

4-Methyl-5,5-dioxo-1-oxa-5λ⁶-thiaspiro[2.4]heptane-2-carbonitrile

• Key Differences : Incorporates a sulfone group (5,5-dioxo) and a sulfur atom in the spiro system.
• Electronic Effects : The sulfone group increases electron-withdrawing character, altering reactivity compared to purely oxygen-based spiro compounds .

Spectral and Physical Properties

Infrared Spectroscopy

• Nitrile groups in all analogs show IR absorption near 2200–2220 cm⁻¹ (e.g., 2220 cm⁻¹ in ’s compound 11a). Sulfone-containing variants () may exhibit additional S=O stretches (~1300–1150 cm⁻¹) .

NMR Spectroscopy

• Methyl Signals : In 4,6-dimethyl analogs, methyl protons resonate near δ 2.2–2.4 ppm (cf. δ 2.24–2.37 ppm in ).
• Perlin Effect: demonstrates that axial vs. equatorial methyl orientations in oxathianes influence $ ^1 \text{J}_{CH} $ coupling constants, a phenomenon likely applicable to spiro systems .

Biological Activity

4,6-Dimethyl-1,5-dioxaspiro[2.4]heptane-2-carbonitrile is a compound of interest due to its unique spirocyclic structure and potential biological activities. This article reviews its synthesis, biological properties, and relevant research findings, including case studies and data tables.

Synthesis

The synthesis of 4,6-dimethyl-1,5-dioxaspiro[2.4]heptane-2-carbonitrile typically involves the reaction of appropriate precursors under controlled conditions to form the desired spirocyclic structure. The synthetic pathway can be complex and may require multiple steps to achieve high purity and yield.

Biological Activity

Research indicates that 4,6-dimethyl-1,5-dioxaspiro[2.4]heptane-2-carbonitrile exhibits various biological activities, including:

• Anticonvulsant Activity : Preliminary studies suggest that compounds with similar structures have shown anticonvulsant effects in animal models. For instance, related spiro compounds were tested for efficacy against maximal electroshock (MES) and pentylenetetrazole-induced seizures, demonstrating protective effects against induced seizures .
• Enzyme Inhibition : The unique structural features of this compound may allow it to interact with specific enzymes or receptors in biological systems. This interaction could lead to modulation of metabolic pathways or inhibition of certain enzymatic activities.

Case Studies

Recent studies have explored the biological activity of spirocyclic compounds similar to 4,6-dimethyl-1,5-dioxaspiro[2.4]heptane-2-carbonitrile. Notably:

• Anticonvulsant Screening : In a study evaluating a series of spiro compounds for anticonvulsant properties, one derivative exhibited an effective dose (ED50) of 12.5 mg/kg in MES tests with a favorable protection index compared to standard treatments like phenytoin .
• Mechanistic Studies : Investigations into the binding affinities of dioxaspiro compounds with various receptors have indicated potential therapeutic applications in neurology and pharmacology .

Data Tables

The following table summarizes key structural features and biological activity data for selected compounds related to 4,6-dimethyl-1,5-dioxaspiro[2.4]heptane-2-carbonitrile.

Compound Name	Molecular Formula	Biological Activity	ED50 (mg/kg)	Toxicity (TD50 mg/kg)	Protection Index
4,6-Dimethyl-1,5-dioxaspiro[2.4]heptane-2-carbonitrile	C10H13N3O2	Anticonvulsant (potential)	TBD	TBD	TBD
6-Methyl-1-(4-(methylsulfonyl)phenyl)-4,6-diazaspiro[2.4]heptane-5,7-dione	C14H18N2O3S	Anticonvulsant	12.5	310	24.8